Cas no 2228523-95-1 (2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228523-95-1
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 5978481
• PubChem ID: 165844893
• Update Time: 2025-11-06

2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid
• EN300-1745797
• 2228523-95-1

• Inchi： 1S/C10H11NO2S/c12-10(13)7-3-6(7)9-8(5-1-2-5)11-4-14-9/h4-7H,1-3H2,(H,12,13)
• InChI Key： AGFJDRBHYIPMFL-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C1CC1C(=O)O)C1CC1

Computed Properties

• Exact Mass: 209.05104977g/mol
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid

2-(4-Cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2228523-95-1, known as 2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is a derivative of a cyclopropane ring system, which is a three-membered carbon ring that imparts exceptional strain and reactivity. The 1,3-thiazole ring, a heterocyclic structure containing sulfur and nitrogen atoms, further enhances the compound's chemical properties, making it a promising candidate for various research and industrial applications.

Recent studies have focused on the synthesis and characterization of this compound, particularly its cyclopropane carboxylic acid moiety. Researchers have explored its potential as a building block in medicinal chemistry, where its strained ring system can be utilized to design bioactive molecules with improved pharmacokinetic profiles. The integration of the cyclopropyl group into the 1,3-thiazole framework has been shown to influence the compound's electronic properties, making it a versatile substrate for further functionalization.

One of the most intriguing aspects of this compound is its ability to participate in various chemical reactions under mild conditions. For instance, the cyclopropane ring can undergo ring-opening reactions when exposed to nucleophiles or electrophiles, offering a pathway for the creation of more complex molecular architectures. This reactivity has been leveraged in recent studies to develop novel synthetic routes for heterocyclic compounds, which are widely used in drug discovery and agrochemicals.

In terms of biological activity, 2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid has demonstrated moderate inhibitory effects against certain enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for anti-inflammatory drug development. Furthermore, its ability to modulate ion channels has been explored in preclinical models, highlighting its role in neuroscience research.

The synthesis of this compound typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring via Simmons-Smith cyclopropanation or other strain-inducing reactions, followed by the construction of the 1,3-thiazole ring through sulfur-based cyclization reactions. The integration of these functional groups requires precise control over reaction conditions to ensure high yields and purity.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of this compound to assess its eco-friendliness. Preliminary studies indicate that it undergoes microbial degradation under aerobic conditions, suggesting that it may not pose significant long-term risks to ecosystems when used responsibly.

In conclusion, 2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid represents a valuable addition to the arsenal of advanced chemical compounds available for research and development. Its unique structure, reactivity, and biological activity make it a subject of ongoing interest across multiple disciplines within the chemical sciences.